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Abstract
Mildiomycin, a peptidyl-nucleoside antibiotic, demonstrates significant biological activity

against a range of plant powdery mildew pathogens. Its primary mode of action is the inhibition

of fungal protein biosynthesis, offering a specific and effective mechanism for disease control.

This technical guide provides a comprehensive overview of the quantitative efficacy of

Mildiomycin, detailed experimental protocols for its evaluation, and an exploration of its

mechanism of action.

Introduction
Powdery mildew is a widespread fungal disease that affects a vast array of plants, causing

significant economic losses in agriculture and horticulture. The disease is characterized by the

appearance of white, powdery spots on the leaves, stems, and sometimes fruits. Mildiomycin,

produced by Streptoverticillium rimofaciens, has emerged as a potent and commercially utilized

biological agent for the control of powdery mildew on various plants[1]. This document serves

as an in-depth technical resource for researchers and professionals involved in the

development and application of fungicides, detailing the biological activity of Mildiomycin
against these destructive plant pathogens.
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The efficacy of Mildiomycin and its analogue, MIL-C, has been quantified through various in

vitro and in vivo studies. The following tables summarize the key quantitative data, providing a

comparative analysis of their activity against powdery mildew.

Table 1: In Vitro Efficacy of Mildiomycin and its Analogue (MIL-C) Against Powdery Mildew[2]

Compound
Minimum Inhibitory Concentration (MIC)
(mg/L)

Mildiomycin (MIL) > 157.6

MIL-C 78.8

Table 2: In Vivo Efficacy of Mildiomycin and its Analogue (MIL-C) Against Cucumber Powdery

Mildew in Greenhouse Trials[2]

Compound EC90 (mg/L)

Mildiomycin (MIL) 153.22

MIL-C 52.89

Triadimefon (Control) 288.90

EC90: The effective concentration required to inhibit 90% of the fungal population.

Field trials have further demonstrated that the efficiency of MIL-C against powdery mildew on

cucumber and pumpkin is superior to that of Mildiomycin (MIL) or the conventional fungicide,

triadimefon[2].

Mechanism of Action
Mildiomycin's primary mode of action is the inhibition of fungal protein biosynthesis[1]. It

achieves this by specifically targeting and blocking the peptidyl-transferase center of the

ribosome. This targeted action disrupts essential cellular processes in the fungus, leading to

the cessation of growth and proliferation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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